Cas no 87702-51-0 (3,5a,8-Trihydroxyhexahydro-2H,5H-furo(3,2:2,3)furo(3,4-b)pyran-5-one)

3,5a,8-Trihydroxyhexahydro-2H,5H-furo(3,2:2,3)furo(3,4-b)pyran-5-one structure
87702-51-0 structure
Product Name:3,5a,8-Trihydroxyhexahydro-2H,5H-furo(3,2:2,3)furo(3,4-b)pyran-5-one
CAS No:87702-51-0
MF:C9H12O7
MW:232.187383651733
CID:992812
PubChem ID:343356
Update Time:2025-04-20

3,5a,8-Trihydroxyhexahydro-2H,5H-furo(3,2:2,3)furo(3,4-b)pyran-5-one Chemical and Physical Properties

Names and Identifiers

    • 3,5a,8-Trihydroxyhexahydro-2H,5H-furo(3,2:2,3)furo(3,4-b)pyran-5-one
    • 3,5a,8-Trihydroxyhexahydro-2H,5H-furo(3',2':2,3)furo(3,4-b)pyran-5-one
    • <3S-(3α,3aα,5aβ,8α,9aS)>-Hexahydro-3,5a,8-trihydroxy-2H,5H-furo<3',2':2,3>furo<3,4-b>pyran-5-on
    • NSC 382772
    • DTXSID701007759
    • NSC-382772
    • MLS003171467
    • 3,5a,8-Trihydroxyhexahydro-2H,5H-furo[3',2':2,3]furo[3,4-b]pyran-5-one
    • SMR001875354
    • 87702-51-0
    • NSC382772
    • DS-013932
    • Inchi: 1S/C9H12O7/c10-4-3-14-9-6(4)15-7(12)8(9,13)2-1-5(11)16-9/h4-6,10-11,13H,1-3H2
    • InChI Key: GZVOEJHQEJWUKO-UHFFFAOYSA-N
    • SMILES: O1CC(C2C31C(C(=O)O2)(CCC(O)O3)O)O

Computed Properties

  • Exact Mass: 232.05830272g/mol
  • Monoisotopic Mass: 232.05830272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2
  • Topological Polar Surface Area: 105Ų
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